Cas no 3740-18-9 (2,4-Dichloro-5-chlorosulfonyl-benzoic Acid)

• Product Name: 2,4-Dichloro-5-chlorosulfonyl-benzoic Acid
• CAS No: 3740-18-9
• MF: C₇H₃Cl₃O₄S
• MW: 289.52031826973
• MDL: MFCD00486543
• CID: 854067
• PubChem ID: 77336
• Update Time: 2025-04-19

2,4-Dichloro-5-chlorosulfonyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid
• 2,4-dichloro-5-chlorosulfonyl-benzoic acid
• 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid
• 2,4-Dichloro-5-chlorosulfonylbenzoic acid
• NIOSH/DG5642700
• Benzoic acid, 5-(chlorosulfonyl)-2,4-dichloro-
• DG56427000
• AKOS000115115
• 3740-18-9
• STK298611
• BBL037967
• 2,4-Dichloro-5-(chlorosulfonyl)benzoicacid
• EINECS 223-127-5
• L32EB53ZN9
• CS-0207505
• W-109929
• DTXSID70190841
• SCHEMBL4716674
• NS00030187
• 2,4-Dichloro-5-chlorosulphonylbenzoic acid
• 3-Carboxy-4,6-dichlorobenzenesulfonyl chloride
• AS-9655
• DB-013967
• G10533
• Benzoic acid, 2,4-dichloro-5-(chlorosulphonyl)-
• Benzoic acid, 2,4-dichloro-5-(chlorosulfonyl)-
• UNII-L32EB53ZN9
• MFCD00486543
• EN300-01720
• 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid #
• 5-(Chlorosulfonyl)-2,4-dichlorobenzoic acid
• 2,4-Dichloro-5-chlorosulfonyl-benzoic Acid

• MDL： MFCD00486543
• Inchi： 1S/C7H3Cl3O4S/c8-4-2-5(9)6(15(10,13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： MPUNAIYDVXJQBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 287.88189
• Monoisotopic Mass: 287.881763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.6523 (estimate)
• PSA: 71.44